N-(5-chloro-2,1,3-benzothiadiazol-4-yl)-4-fluorobenzamide

• IUPAC Name: N-(5-chloro-2,1,3-benzothiadiazol-4-yl)-4-fluorobenzamide
• InChI: InChI=1S/C13H7ClFN3OS/c14-9-5-6-10-12(18-20-17-10)11(9)16-13(19)7-1-3-8(15)4-2-7/h1-6H,(H,16,19)
• InChI Key: BGEIULZJOXWAQB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NC2=C(C=CC3=NSN=C32)Cl)F
• Molecular Formula: C13H7ClFN3OS
• Molecular Weight: 307.73 g/mol

Description

N-(5-chloro-2,1,3-benzothiadiazol-4-yl)-4-fluorobenzamide, also known as CBB1007, is a compound that has gained attention in the scientific community for its potential use in various research applications. Additionally, the advantages and limitations of using CBB1007 in lab experiments will be discussed, along with potential future directions for research.

Mechanism of Action

The mechanism of action of N-(5-chloro-2,1,3-benzothiadiazol-4-yl)-4-fluorobenzamide is not fully understood, but it has been proposed that it may act by inhibiting the activity of certain enzymes or signaling pathways. For example, this compound has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. Additionally, this compound has been found to inhibit the activity of the protein kinase CK2, which is involved in various cellular processes such as cell proliferation and apoptosis.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. For example, this compound has been shown to induce apoptosis in cancer cells by activating the caspase pathway. Additionally, this compound has been found to reduce oxidative stress and inflammation in animal models of neurodegenerative diseases. Furthermore, this compound has been shown to inhibit the production of pro-inflammatory cytokines in animal models of inflammatory bowel disease and rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One advantage of using N-(5-chloro-2,1,3-benzothiadiazol-4-yl)-4-fluorobenzamide in lab experiments is its high potency, which allows for the use of lower concentrations compared to other compounds. Additionally, this compound has been shown to have low toxicity in animal models, which makes it a promising candidate for further research. However, one limitation of using this compound is its limited solubility in water, which may require the use of organic solvents in some experiments.

Future Directions

There are several potential future directions for research on N-(5-chloro-2,1,3-benzothiadiazol-4-yl)-4-fluorobenzamide. For example, further studies are needed to fully understand the mechanism of action of this compound and its potential targets. Additionally, more research is needed to investigate the potential use of this compound in combination with other compounds or therapies. Furthermore, studies are needed to investigate the potential use of this compound in other areas of research, such as cardiovascular disease and diabetes.

Synthesis Methods

The synthesis of N-(5-chloro-2,1,3-benzothiadiazol-4-yl)-4-fluorobenzamide involves a multistep process that includes the reaction of 4-fluoroaniline with 5-chloro-2,1,3-benzothiadiazole-4-carbonyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain this compound in its pure form.

Scientific Research Applications

N-(5-chloro-2,1,3-benzothiadiazol-4-yl)-4-fluorobenzamide has been found to have potential applications in various scientific research areas, including cancer research, neuroprotection, and anti-inflammatory studies. In cancer research, this compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, this compound has been found to have neuroprotective effects in animal models of Parkinson's disease and Alzheimer's disease. Furthermore, this compound has been shown to have anti-inflammatory effects in animal models of inflammatory bowel disease and rheumatoid arthritis.